Cas no 4906-27-8 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- butyl 4-butoxybenzoate
- Benzoic acid, 4-butyloxy-, butyl ester
- VZTOPIZKYQFRNC-UHFFFAOYSA-N
- DTXSID90324000
- SCHEMBL9308392
- 4906-27-8
- NSC405409
- NSC-405409
-
-
- Inchi： InChI=1S/C15H22O3/c1-3-5-11-17-14-9-7-13(8-10-14)15(16)18-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3
- InChI Key： VZTOPIZKYQFRNC-UHFFFAOYSA-N
- SMILES： CCCCOC1=CC=C(C=C1)C(=O)OCCCC
Computed Properties
- Exact Mass: 250.157
- Monoisotopic Mass: 250.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 5.1
Experimental Properties
- Density: 0.999
- Boiling Point: 347.3°C at 760 mmHg
- Flash Point: 144.3°C
- Refractive Index: 1.49
Related Literature
-
Christopher R. Clough,Peter Müller,Christopher C. Cummins Dalton Trans., 2008, 4458-4463
-
Lucy Cooper,Tania Hidalgo,Martin Gorman,Tamara Lozano-Fernández,Rosana Simón-Vázquez,Camille Olivier,Nathalie Guillou,Christian Serre,Charlotte Martineau,Francis Taulelle,Daiane Damasceno-Borges,Guillaume Maurin,África González-Fernández,Patricia Horcajada,Thomas Devic Chem. Commun., 2015,51, 5848-5851
-
Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
-
Jinjie Qian,Wenbin Yang,Xiaofei Kuang,Jun Zhang,Yixin Cui,Weiming Wu,Xiao-Yuan Wu,Can-Zhong Lu J. Mater. Chem. A, 2015,3, 15399-15402
-
Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
-
Y. D. Chen,J. J. Xu,Y. Wang,H. Chen,Q. J. Luo,X. D. Li,W. P. Zhu RSC Adv., 2017,7, 1260-1265
-
Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
-
Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
-
Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
-
Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
4906-27-8 ( ) Related Products
- 4906-25-6(Methyl 4-n-butoxybenzoate)
- 62435-37-4(Methyl 4-n-octyloxybenzoate)
- 94-26-8(Butylparaben)
- 23676-09-7(Ethyl 4-ethoxybenzoate)
- 56441-55-5(Ethyl 4-(benzyloxy)benzoate)
- 887201-41-4(2,3-dimethoxy-N-(4-sulfamoylphenyl)benzamide)
- 898343-56-1(2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide)
- 17083-21-5((S)-Benzyl (3-(tert-butoxy)-1-hydrazinyl-1-oxopropan-2-yl)carbamate)
- 2172521-36-5(4,4-difluoro-1-4-(hydroxymethyl)thian-4-ylcyclohexan-1-ol)
- 2090577-11-8(2-(2,3-dihydroxyphenyl)propanenitrile)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
